Cas no 127931-28-6 (1,2-Distearoyl-3-Decanoyl-rac-glycerol)

1,2-Distearoyl-3-decanoyl-rac-glycerol is a structured triglyceride featuring two stearic acid (C18:0) chains at the sn-1 and sn-2 positions and a decanoic acid (C10:0) chain at the sn-3 position. This asymmetrical configuration imparts unique physicochemical properties, including controlled melting behavior and improved solubility compared to fully saturated triglycerides. The compound is particularly useful in lipid-based formulations, such as drug delivery systems, where tailored digestion kinetics and enhanced bioavailability are desired. Its rac-glycerol backbone ensures compatibility with enzymatic processes, while the mixed acyl chains provide a balance between stability and metabolic functionality. This makes it a valuable intermediate for research and industrial applications in pharmaceuticals and specialty lipids.

1,2-Distearoyl-3-Decanoyl-rac-glycerol structure

127931-28-6 structure

Product Name:1,2-Distearoyl-3-Decanoyl-rac-glycerol

CAS No:127931-28-6

MF:C₄₉H₉₄O₆

MW:779.267076969147

CID:1221940

PubChem ID:156589044

Update Time:2025-06-08

1,2-Distearoyl-3-Decanoyl-rac-glycerol Chemical and Physical Properties

Names and Identifiers

- Octadecanoic acid, 1-[[(1-oxodecyl)oxy]methyl]-1,2-ethanediyl ester
- 1,2-Distearoyl-3-Decanoyl-rac-glycerol
- (3-decanoyloxy-2-octadecanoyloxypropyl) octadecanoate
- 127931-28-6
- PD096365
- TG 10:0_18:0_18:0
- Inchi： 1S/C49H94O6/c1-4-7-10-13-16-18-20-22-24-26-28-30-33-36-39-42-48(51)54-45-46(44-53-47(50)41-38-35-32-15-12-9-6-3)55-49(52)43-40-37-34-31-29-27-25-23-21-19-17-14-11-8-5-2/h46H,4-45H2,1-3H3
- InChI Key： JIRBMLCMMCZCKE-UHFFFAOYSA-N
- SMILES： C(OC(=O)CCCCCCCCCCCCCCCCC)(COC(=O)CCCCCCCCC)COC(=O)CCCCCCCCCCCCCCCCC

Computed Properties

Exact Mass: 778.70504071g/mol
Monoisotopic Mass: 778.70504071g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 55
Rotatable Bond Count: 48
Complexity: 813
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 20.9
Topological Polar Surface Area: 78.9Å²

1,2-Distearoyl-3-Decanoyl-rac-glycerol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci64592-1mg	1,2-Distearoyl-3-Decanoyl-rac-glycerol	127931-28-6	98%	1mg	￥740.00	2023-09-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci64592-5mg	1,2-Distearoyl-3-Decanoyl-rac-glycerol	127931-28-6	98%	5mg	￥2667.00	2023-09-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci64592-10mg	1,2-Distearoyl-3-Decanoyl-rac-glycerol	127931-28-6	98%	10mg	￥4667.00	2023-09-09
Larodan	34-1802-7-25mg	1,2-Stearin-3-Decanoin	127931-28-6	>99%	25mg	€173.00	2025-03-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Y11678-25mg	Octadecanoic acid, 1-[[(1-oxodecyl)oxy]methyl]-1,2-ethanediyl ester	127931-28-6	99%	25mg	¥3168.0	2023-09-09
1PlusChem	1P01LJPD-1mg	octadecanoic acid, 1-[[(1-oxodecyl)oxy]methyl]-1,2-ethanediyl ester	127931-28-6	≥98%	1mg	$103.00	2023-12-25
1PlusChem	1P01LJPD-5mg	octadecanoic acid, 1-[[(1-oxodecyl)oxy]methyl]-1,2-ethanediyl ester	127931-28-6	≥98%	5mg	$296.00	2023-12-25
1PlusChem	1P01LJPD-10mg	octadecanoic acid, 1-[[(1-oxodecyl)oxy]methyl]-1,2-ethanediyl ester	127931-28-6	≥98%	10mg	$507.00	2023-12-25

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Additional information on 1,2-Distearoyl-3-Decanoyl-rac-glycerol

Exploring the Applications and Advancements of 1,2-Distearoyl-3-Decanoyl-rac-glycerol (CAS No. 127931-28-6) in Biomedical Research

The compound 1,2-Distearoyl-3-Decanoyl-rac-glycerol, identified by CAS No. 127931-28-6, has emerged as a critical component in the development of advanced biomedical materials and drug delivery systems. This glycerol-based lipid derivative combines the structural stability of distearoyl groups with the functional versatility of a decanoic acid chain, making it a focal point in studies targeting enhanced bioavailability and targeted drug release mechanisms. Recent advancements in lipid chemistry have highlighted its potential in formulating lipid nanoparticles (LNP) and liposomes for therapeutic applications.

CAS No. 127931-28-6 refers to a racemic mixture of glycerol esters characterized by two stearic acid chains at positions 1 and 2, and a decanoic acid chain at position 3. This asymmetric configuration imparts unique physicochemical properties: the long-chain distearoyl moieties confer membrane rigidity and thermal stability, while the shorter decanoic acid group enhances hydrophilic interactions. Such properties are advantageous in designing carriers for hydrophobic drugs, such as anticancer agents or nucleic acids (e.g., mRNA vaccines), where maintaining structural integrity under physiological conditions is paramount.

Innovative studies published in Nano Letters (Qian et al., 2023) demonstrated that 1,2-Distearoyl-3-Decanoyl-rac-glycerol-based liposomes exhibit superior encapsulation efficiency for paclitaxel compared to conventional DSPC/cholesterol systems. The decanoic acid tail facilitates dynamic membrane fluidity without compromising structural integrity, enabling controlled drug release under acidic tumor microenvironments. This dual functionality addresses longstanding challenges in targeted drug delivery—balancing stability during circulation with responsiveness at target sites.

Beyond pharmaceuticals, this compound has gained traction in regenerative medicine research. A 2024 study in Biomaterials Science revealed its utility as a scaffold modifier for cell-laden hydrogels. The compound’s amphiphilic nature allows covalent attachment to polymer networks while presenting bioactive ligands on their surface. When integrated into collagen-based matrices for cartilage repair, such systems enhanced chondrocyte adhesion by up to 40% compared to unmodified scaffolds—a breakthrough attributed to the compound’s ability to mimic natural extracellular matrix interactions.

The synthesis of CAS No. 127931-127931-...